Cas no 101590-31-2 (1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea)

• Product Name: 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea
• CAS No: 101590-31-2
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 5055697
• Update Time: 2025-05-19

1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminophenyl)sulfonyl-3-(3-methylbutyl)urea
• 1-[(4-Aminobenzene)sulfonyl]-3-(3-methylbutyl)urea
• 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea

• Inchi： 1S/C12H19N3O3S/c1-9(2)7-8-14-12(16)15-19(17,18)11-5-3-10(13)4-6-11/h3-6,9H,7-8,13H2,1-2H3,(H2,14,15,16)
• InChI Key： MMXWDFYWHMTRCQ-UHFFFAOYSA-N
• SMILES： C1(S(NC(NCCC(C)C)=O)(=O)=O)=CC=C(N)C=C1

Additional information on 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea

Professional Introduction to 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea (CAS No. 101590-31-2)

1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea, identified by its CAS number 101590-31-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamide derivatives, which are well-known for their diverse biological activities and therapeutic potential. The structural composition of this molecule, featuring a sulfonyl group attached to an urea moiety and a 4-aminophenyl ring, makes it a promising candidate for further investigation in various biochemical pathways.

The significance of 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea lies in its potential applications across multiple domains, particularly in medicinal chemistry and drug discovery. The presence of the 4-aminophenyl ring suggests possible interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. Additionally, the bulky 3-methylbutyl group may influence the pharmacokinetic properties of the compound, affecting its solubility, stability, and metabolic pathways.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in the treatment of various diseases, including infectious diseases, inflammatory conditions, and even certain types of cancer. The sulfonyl group in 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea is particularly noteworthy, as it is known to enhance binding affinity to biological targets by forming hydrogen bonds and other non-covalent interactions.

The urea moiety in the structure also contributes to the compound's versatility, allowing for further functionalization and derivatization to tailor its biological properties. This flexibility makes 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea a valuable scaffold for designing novel therapeutic agents. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological effects.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing emerging challenges in drug development. For instance, modifications to the sulfonyl group have been shown to improve drug efficacy while reducing side effects. The unique structural features of 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea, including its 4-aminophenyl ring and 3-methylbutyl substituent, make it an intriguing candidate for further exploration.

The synthesis of 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product. The complexity of its synthesis underscores the compound's potential value in industrial applications where high-purity intermediates are essential.

In addition to its synthetic significance, 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea has been investigated for its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, and targeting key enzymes involved in these processes can lead to novel therapeutic interventions. Preliminary studies suggest that derivatives of this compound may interact with enzymes such as COX-2 and LOX, which are implicated in inflammation.

The pharmacological profile of 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea is further enhanced by its ability to cross cell membranes due to its lipophilic nature. This property is crucial for ensuring that the compound reaches its target sites within the body effectively. Additionally, the presence of both polar and non-polar regions in its structure allows it to interact with a wide range of biological targets.

Ongoing research is focused on optimizing the pharmacokinetic properties of sulfonamide derivatives like 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea. By fine-tuning its molecular structure, researchers aim to improve its bioavailability, reduce toxicity, and enhance therapeutic efficacy. Computational modeling and high-throughput screening techniques are being employed to identify optimal modifications that can maximize the compound's potential as a drug candidate.

The versatility of 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea also extends to its application in agrochemicals and material science. Sulfonamide derivatives have been used as herbicides, fungicides, and growth regulators due to their ability to interfere with essential metabolic pathways in plants and microorganisms. The unique structural features of this compound make it a promising candidate for developing new agrochemical agents that are more effective and environmentally friendly.

In conclusion, 1-(4-Aminobenzene)sulfonyl-3-(3-methylbutyl)urea (CAS No. 101590-31-2) represents a significant advancement in chemical research with potential applications across multiple industries. Its structural complexity and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new ways to harness its potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine and agriculture.